Cas no 88683-58-3 (1H-Isoindole-1,3(2H)-dione, 2-[(2-cyano-1-methylethyl)thio]-)

• Product Name: 1H-Isoindole-1,3(2H)-dione, 2-[(2-cyano-1-methylethyl)thio]-
• CAS No: 88683-58-3
• MF: C₁₂H₁₀N₂O₂S
• MW: 246.285001277924
• CID: 624711
• PubChem ID: 71319536
• Update Time: 2025-04-19

1H-Isoindole-1,3(2H)-dione, 2-[(2-cyano-1-methylethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione, 2-[(2-cyano-1-methylethyl)thio]-
• 3-(1,3-dioxoisoindol-2-yl)sulfanylbutanenitrile
• 3-[(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)sulfanyl]butanenitrile
• 88683-58-3
• DTXSID70749555

• Inchi： 1S/C12H10N2O2S/c1-8(6-7-13)17-14-11(15)9-4-2-3-5-10(9)12(14)16/h2-5,8H,6H2,1H3
• InChI Key： BLDXYQMPXBCOIV-UHFFFAOYSA-N
• SMILES： S(C(C)CC#N)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 246.04629874g/mol
• Monoisotopic Mass: 246.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 86.5Ų